N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine
Overview
Description
N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine (DMBTA) is an organic compound that has been studied for its various applications in scientific research. It is used in various lab experiments due to its unique properties, which include its ability to form a stable complex with a wide range of organic and inorganic substances. DMBTA has been studied for its potential use as an inhibitor of enzymes, a fluorescent probe, and a receptor for metal ions. In addition, it has been studied for its potential applications in drug design and drug delivery.
Scientific Research Applications
N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine has been studied for its potential applications in scientific research. It has been used as an inhibitor of enzymes, as a fluorescent probe, and as a receptor for metal ions. It has also been studied for its potential use in drug design and drug delivery.
Mechanism of Action
The mechanism of action of N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine is not fully understood. However, it is believed that its ability to form a stable complex with a wide range of organic and inorganic substances is responsible for its various applications in scientific research. In addition, its ability to interact with metal ions has been studied for its potential use in drug design and drug delivery.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine have not been extensively studied. However, it has been shown to interact with metal ions, which suggests that it may have an effect on the activity of enzymes and other proteins. In addition, its ability to form a stable complex with organic and inorganic substances suggests that it may also have an effect on cell membrane structure and function.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine in lab experiments include its ability to form a stable complex with a wide range of organic and inorganic substances, its potential applications in drug design and drug delivery, and its relatively low cost. However, the limitations of using N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine in lab experiments include its lack of specificity for certain molecules, its potential toxicity, and its relatively slow reaction rate.
Future Directions
Future research on N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine should focus on understanding its mechanism of action and its biochemical and physiological effects. In addition, further research should be conducted to explore its potential applications in drug design and drug delivery. Other potential areas of research include the development of new methods for synthesizing N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine, the optimization of its synthesis, and the development of new derivatives and analogues of N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine.
Synthesis Methods
The synthesis of N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine is accomplished through a multi-step reaction sequence. The first step involves the reaction of 3,5-dimethoxybenzaldehyde and 1,2-benzothiazole-3-amine in the presence of a base, such as sodium hydroxide or potassium hydroxide, to produce the desired product. The reaction is then followed by a series of purification steps, such as column chromatography, recrystallization, and distillation, to obtain the pure compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine involves the reaction of 3,5-dimethoxyaniline with 2-chlorobenzothiazole in the presence of a base to form the desired product.", "Starting Materials": [ "3,5-dimethoxyaniline", "2-chlorobenzothiazole", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3,5-dimethoxyaniline in a suitable solvent (e.g. ethanol)", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir", "Step 3: Add 2-chlorobenzothiazole to the solution and stir at room temperature for several hours", "Step 4: Isolate the product by filtration or extraction", "Step 5: Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2685739-28-8 |
Product Name |
N-(3,5-dimethoxyphenyl)-1,2-benzothiazol-3-amine |
Molecular Formula |
C15H14N2O2S |
Molecular Weight |
286.3 |
Purity |
95 |
Origin of Product |
United States |
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